L-Methionine

• CAS: 58576-49-1
• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol
• InChI: InChI=1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
• InChIKey: FFEARJCKVFRZRR-BYPYZUCNSA-N
• Solubility: Soluble (NTP, 1992); Soluble in water but the crystals are somewhat water-repellant at first; Soluble in warm dilute alcohol; insoluble in absolute alcohol, ether, petroleum ether, benzene, acetone; Slightly soluble in acetic acid; In water, 56.6 g/L at 25 °C; 56.6 mg/mL

L-Methionine (CAS 58576-49-1) Procurement Guide: Definition, Class Characteristics, and Industrial Relevance

L-Methionine (CAS 58576-49-1) is an essential, proteinogenic sulfur-containing amino acid that plays a critical role in initiating protein synthesis and serving as a methyl donor in cellular metabolism [1]. In industrial applications, L-Methionine is a key additive in animal feed formulations to optimize growth performance and a versatile pharmaceutical excipient valued for its antioxidant properties [2]. As the naturally occurring isomer, it is the primary form utilized in biological systems, making it a fundamental component for scientific research and industrial processes where metabolic fidelity is paramount.

L

Naturally occurring L-isomer for metabolic pathway study context

R

Reported role in protein synthesis initiation and methyl-donor biochemistry

A

Animal nutrition research: feed additive and growth performance studies

E

Pharmaceutical excipient research: antioxidant context for formulation studies

• [1] Brosnan, J. T., & Brosnan, M. E. (2006). The sulfur-containing amino acids: an overview. The Journal of Nutrition, 136(6), 1636S-1640S. View Source
• [2] Dion, M. Z., Leiske, D. L., Sharma, V. K., Zuch de Zafra, C. L., & Salisbury, C. M. (2018). Mitigation of Oxidation in Therapeutic Antibody Formulations: a Biochemical Efficacy and Safety Evaluation of N-Acetyl-Tryptophan and L-Methionine. Pharmaceutical Research, 35(1), 10. View Source

Why Generic L-Methionine Substitution with Analogs (DL-Met, N-Acetyl-L-Met, Hydroxy Analog) Can Compromise Experimental and Production Outcomes

Substituting L-Methionine with its common analogs or derivatives such as DL-Methionine, N-acetyl-L-methionine, or methionine hydroxy analogs is not a straightforward interchange and can lead to significant deviations in biological and industrial outcomes. The isomeric form and chemical derivatization directly impact bioavailability, metabolic conversion efficiency, and functional performance. Quantitative evidence demonstrates that these structural variations result in measurable differences in growth promotion [1], oxidative stability [2], and the ability to protect against specific chemical stresses [3], thereby establishing L-Methionine as a uniquely positioned compound for applications where precise metabolic or chemical fidelity is non-negotiable.

Analog

L-Methionine Profile

Interchangeability Context

DL-Methionine

Single L-isomer; defined metabolic pathway fit

Racemic mixture may shift bioavailability; model-specific endpoint context may differ

N-Acetyl-L-Met

Free amino acid; no deacetylation required

Requires metabolic conversion; conversion efficiency may not transfer directly

Hydroxy Analog

Direct sulfur-amino acid utilization

Lower reported metabolic potency; class-level potency context may require review

• [1] Asasi, R., Ahmadi, H., Karimi Torshizi, M. A., Vaez Torshizi, R., & Shariatmadari, F. (2023). Assessing the nutritional equivalency of DL-methionine and L-methionine in broiler chickens: a meta-analytical study. Poultry Science, 102(12), 103138. View Source
• [2] Friedman, M., & Gumbmann, M. R. (1988). Nutritional value and safety of methionine derivatives, isomeric dipeptides and hydroxy analogs in mice. The Journal of Nutrition, 118(3), 388-397. View Source
• [3] Dion, M. Z., Leiske, D. L., Sharma, V. K., Zuch de Zafra, C. L., & Salisbury, C. M. (2018). Mitigation of Oxidation in Therapeutic Antibody Formulations: a Biochemical Efficacy and Safety Evaluation of N-Acetyl-Tryptophan and L-Methionine. Pharmaceutical Research, 35(1), 10. View Source

L-Methionine Technical Datasheet: Quantified Differentiation Against Analogs in Bioavailability, Stability, and Efficacy

Superior Growth Performance and Feed Efficiency of L-Methionine Over DL-Methionine in Broiler Chickens

In a comprehensive meta-analysis of broiler nutrition studies (0-21 days), L-Methionine (L-Met) demonstrated significantly improved performance metrics compared to its racemic mixture, DL-Methionine (DL-Met). The analysis revealed that diets supplemented with L-Met resulted in both higher average daily gain (ADG) and improved feed conversion ratio (FCR). A nonlinear exponential regression model indicated that the biological efficiency of DL-Met was only 76.57% of L-Met for FCR (P = 0.09) and 91.33% for ADG (P = 0.01) [1]. This is corroborated by a separate study where the relative bioavailability (RBA) of L-Met to DL-Met for feed efficiency was calculated to be as high as 189.1% in broilers aged 1-21 days [2].

Broiler Growth Performance

Head-to-head

DL-Met efficacy 76.57% of L-Met for FCR (P=0.09); 91.33% for ADG (P=0.01)

Reported feed efficiency endpoint context

Meta-analysis; broiler chickens 0–21 days

Evidence Dimension	Relative Biological Efficiency for Feed Conversion Ratio (FCR)
Target Compound Data	L-Methionine efficacy set as 100% baseline
Comparator Or Baseline	DL-Methionine efficacy at 76.57% of L-Met baseline
Quantified Difference	DL-Met is 23.43 percentage points less efficacious than L-Met
Conditions	Meta-analysis of broiler chickens (0-21 days) using nonlinear exponential regression model

Why This Matters

For procurement in animal nutrition, this data confirms that L-Methionine offers superior biological efficiency, allowing for lower inclusion rates to achieve the same performance targets as DL-Methionine, thereby optimizing feed formulation costs.

• [1] Asasi, R., Ahmadi, H., Karimi Torshizi, M. A., Vaez Torshizi, R., & Shariatmadari, F. (2023). Assessing the nutritional equivalency of DL-methionine and L-methionine in broiler chickens: a meta-analytical study. Poultry Science, 102(12), 103138. View Source
• [2] Wang, W. W., Wang, J., Wu, S. G., Dong, X. L., Guo, C. Y., Zhang, H. J., & Qi, G. H. (2019). Bioavailability of l-methionine relative to dl-methionine in Broiler chickens. Italian Journal of Animal Science, 18(1), 11-21. View Source

Species-Specific Bioavailability: Equivalence of L- and DL-Methionine in Starter Pigs vs. Superiority in Broilers

The bioavailability of L-Methionine relative to DL-Methionine is not uniform across species, which is a critical consideration for cross-species feed formulation. In starter pigs, a study on nitrogen retention showed that the mean relative bioavailability (RBV) of DL-Met to L-Met was 97%, with 95% confidence limits covering 100%, indicating statistical equivalence [1]. This contrasts sharply with the data in young broiler chickens, where L-Met demonstrates significantly higher bioavailability for growth and feed efficiency, as detailed in other evidence items [2].

Species Bioavailability

Cross-study comparable

Starter pigs: DL-Met RBV 97% (95% CI covers 100%); Broilers: L-Met reported advantage

Species-specific endpoint context

Swine vs poultry models differ

Evidence Dimension	Relative Bioavailability (RBV) for Nitrogen Retention
Target Compound Data	L-Methionine efficacy set as 100% baseline
Comparator Or Baseline	DL-Methionine mean RBV of 97% (95% CI covering 100%)
Quantified Difference	No statistically significant difference; compounds are equivalent
Conditions	Nitrogen retention study in starter pigs

Why This Matters

This species-specific differentiation is crucial for procurement decisions: L-Methionine is the optimal and sometimes essential choice for poultry, while formulators for swine have flexibility to select based on cost and supply, using L-Met as a performance benchmark.

• [1] Zhou, H., Yuan, Z., Chen, D., Wang, H., Shu, Y., Gao, J., Htoo, J. K., & Yu, B. (2021). Bioavailability of the DL-methionine and the calcium salt of DL-methionine hydroxy analog compared with L-methionine for nitrogen retention in starter pigs. Journal of Animal Science, 99(5), skab132. View Source
• [2] Asasi, R., Ahmadi, H., Karimi Torshizi, M. A., Vaez Torshizi, R., & Shariatmadari, F. (2023). Assessing the nutritional equivalency of DL-methionine and L-methionine in broiler chickens: a meta-analytical study. Poultry Science, 102(12), 103138. View Source

Quantified Potency of L-Methionine Derivatives as Benchmarks for Metabolic and Nutritional Studies

L-Methionine serves as the definitive 100% potency benchmark for assessing the nutritional value of its derivatives and analogs. A comparative study in mice quantified the relative potencies of 16 methionine-related compounds based on growth response slopes. Derivatization of L-Methionine generally lowered potency. Key findings include: N-acetyl-L-methionine had high potency (close to 100%), while the calcium salt of the L-α-hydroxy analog had a potency of 55.4%. L-Methionine sulfoxide was well utilized, but the double derivative N-acetyl-L-methionine sulfoxide reduced potency below 60% [1].

Derivative Potency Benchmark

Class-level

L-Met 100% baseline; Hydroxy analog Ca salt 55.4%; N-acetyl-L-Met sulfoxide <60%

Reported metabolic potency context

Mouse weight gain model; 16 compounds tested

Evidence Dimension	Relative Growth-Promoting Potency in Mice
Target Compound Data	L-Methionine potency defined as 100%
Comparator Or Baseline	Calcium salt of L-α-hydroxy analog (55.4% potency); N-acetyl-L-methionine sulfoxide (<60% potency)
Quantified Difference	Hydroxy analog is 44.6% less potent; sulfoxide derivative is >40% less potent
Conditions	Mouse weight gain study using amino acid diets with graded concentrations of compounds

Why This Matters

This data establishes L-Methionine as the essential reference standard for quantifying the metabolic availability of any methionine source. It provides a clear, evidence-based framework for evaluating the cost-effectiveness of alternative sources in food fortification and nutritional research.

• [1] Friedman, M., & Gumbmann, M. R. (1988). Nutritional value and safety of methionine derivatives, isomeric dipeptides and hydroxy analogs in mice. The Journal of Nutrition, 118(3), 388-397. View Source

Distinct Antioxidant Mechanism: L-Methionine as a Targeted Scavenger of Peroxides, Not Radicals

L-Methionine's antioxidant function is highly specific and differs mechanistically from other sulfur-containing amino acids like cysteine. While L-Methionine does not exhibit direct radical scavenging activity (e.g., against DPPH or ABTS radicals) [1], it is highly effective as a sacrificial antioxidant against peroxides and other oxidizing agents. This is evidenced by its ability to quantitatively convert to methionine sulfoxide in the presence of 0.01% H2O2, while remaining stable in the absence of such oxidants [2]. In lipid systems, L-methionine shows antioxidative activity on linoleic acid, a property that is lost upon its oxidation to methionine sulfoxide [3].

Antioxidant Mechanism

Cross-study comparable

Peroxide scavenger; no direct DPPH or ABTS radical activity

Reported mechanistic specificity context

Differs from cysteine radical-scavenging profile

Evidence Dimension	Mechanism of Antioxidant Action
Target Compound Data	No direct DPPH or ABTS radical scavenging; acts as a peroxide scavenger
Comparator Or Baseline	Cysteine exhibits strong DPPH and ABTS radical scavenging
Quantified Difference	Qualitative mechanistic difference: L-Met is inactive in radical scavenging assays where cysteine is active
Conditions	In vitro radical scavenging assays (DPPH, ABTS) and oxidation with 0.01% H2O2

Why This Matters

This mechanistic specificity makes L-Methionine a preferred excipient in pharmaceutical formulations where it protects sensitive biologics (e.g., therapeutic antibodies) from oxidative damage by peroxides, without the confounding and potentially problematic radical-scavenging side reactions associated with other antioxidants.

• [1] Kim, J. H., Jang, H. J., Cho, W. Y., Yeon, S. J., & Lee, C. H. (2019). In vitro antioxidant actions of sulfur-containing amino acids. Arabian Journal of Chemistry, 12(8), 2416-2424. View Source
• [2] Li, S., Schöneich, C., Wilson, G. S., & Borchardt, R. T. (1993). Chemical pathways of peptide degradation. V. Ascorbic acid promotes rather than inhibits the oxidation of methionine to methionine sulfoxide in small model peptides. Pharmaceutical Research, 10(11), 1572-1579. View Source
• [3] Studies on Antioxidative Activities of Amino Compounds on Fats and Oils Part I. Oxidation of methionine during course of autoxidation of linoleic acid. (1971). Nippon Shokuhin Kogyo Gakkaishi, 18(7), 313-318. View Source

Formulation Stability: L-Methionine as a Stabilizer for Oxidation-Sensitive Pharmaceutical Compounds

L-Methionine's role as a stabilizing excipient is validated in patented pharmaceutical formulations. In a study on therapeutic antibody formulations, a combination of N-acetyl-DL-tryptophan and L-methionine was shown to effectively protect both tryptophan and methionine residues from oxidative stress induced by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), a peroxyl radical generator [1]. Furthermore, a patent describes stabilized aqueous preparations of antidepressants like mirtazapine where the inclusion of L-methionine (alongside D- or DL- forms) results in improved stability against light, heat, and peroxides, leading to longer shelf-lives [2].

Formulation Stability

Supporting evidence

Protects protein residues in AAPH-induced oxidative stress model; patented stabilizer use

Reported excipient stability context

In vitro stress and patent data; endpoint review needed

Evidence Dimension	Protection Against AAPH-Induced Oxidative Stress in Biologics
Target Compound Data	L-Methionine in combination with N-acetyl-DL-tryptophan protects protein residues
Comparator Or Baseline	Formulation without L-Methionine (implicit baseline of degradation)
Quantified Difference	Quantitative data on protection is not provided in the abstract; the effect is described as effective protection.
Conditions	In vitro stress testing of therapeutic antibody formulations with AAPH

Why This Matters

This evidence supports the procurement of L-Methionine as a critical excipient for developing robust, stable liquid formulations of oxidation-sensitive drugs and biologics, directly impacting product shelf-life and therapeutic efficacy.

• [1] Dion, M. Z., Leiske, D. L., Sharma, V. K., Zuch de Zafra, C. L., & Salisbury, C. M. (2018). Mitigation of Oxidation in Therapeutic Antibody Formulations: a Biochemical Efficacy and Safety Evaluation of N-Acetyl-Tryptophan and L-Methionine. Pharmaceutical Research, 35(1), 10. View Source
• [2] US Patent No. 5,082,864. (1992). Stabilized solutions of psychotropic agents. View Source

Optimal Applications for L-Methionine Based on Verified Quantitative Differentiation

Maximizing Feed Efficiency in Young Broiler Chickens

For poultry nutritionists and feed formulators, L-Methionine is the superior choice for maximizing feed conversion ratio (FCR) and average daily gain (ADG) in broiler chickens, especially during the critical starter phase (0-21 days). The meta-analytical data showing DL-Methionine is only 76.57% as efficacious as L-Methionine for FCR provides a clear, evidence-based justification for selecting L-Methionine to optimize growth performance and reduce feed costs per unit of gain [1].

Establishing a Benchmark for Nutritional Potency of Methionine Analogs

In nutritional research and for the evaluation of novel food/feed ingredients, L-Methionine must be used as the definitive 100% potency reference standard. Its established potency in murine models allows for the precise quantification of the relative bioavailability of any methionine derivative, dipeptide, or hydroxy analog, as demonstrated by the 55.4% relative potency calculated for the calcium salt of the L-α-hydroxy analog [2].

Stabilizing Oxidation-Prone Biologics and Pharmaceuticals

For pharmaceutical formulators developing liquid formulations of therapeutic proteins, antibodies, or antidepressants, L-Methionine is a critical excipient for mitigating oxidative degradation. Its demonstrated ability to protect sensitive residues from AAPH-induced stress and its documented use in patented formulations for stabilizing antidepressants against light, heat, and peroxides make it a key component for ensuring long-term product stability and shelf-life [3].

Comparative Bioavailability Studies in Monogastric Animals

For animal science researchers investigating sulfur amino acid metabolism, L-Methionine is an essential comparator. Studies contrasting its bioavailability with DL-Methionine in different species—showing statistical equivalence in starter pigs but a clear advantage in broilers—provide a foundational understanding of species-specific metabolic conversion efficiencies. This data is crucial for designing precise nutritional interventions and for the development of next-generation feed additives [4].

Application

Selection Property

Validation Focus

Poultry feed efficiency studies

L-isomer bioavailability profile

FCR and ADG model-specific review

Nutritional potency reference studies

Reference standard context

Metabolic availability quantification

Biologic formulation stability research

Peroxide-scavenging specificity

Oxidation stress model review

Comparative AA metabolism research

Species-specific conversion context

Cross-species model-response review

• [1] Asasi, R., Ahmadi, H., Karimi Torshizi, M. A., Vaez Torshizi, R., & Shariatmadari, F. (2023). Assessing the nutritional equivalency of DL-methionine and L-methionine in broiler chickens: a meta-analytical study. Poultry Science, 102(12), 103138. View Source
• [2] Friedman, M., & Gumbmann, M. R. (1988). Nutritional value and safety of methionine derivatives, isomeric dipeptides and hydroxy analogs in mice. The Journal of Nutrition, 118(3), 388-397. View Source
• [3] Dion, M. Z., Leiske, D. L., Sharma, V. K., Zuch de Zafra, C. L., & Salisbury, C. M. (2018). Mitigation of Oxidation in Therapeutic Antibody Formulations: a Biochemical Efficacy and Safety Evaluation of N-Acetyl-Tryptophan and L-Methionine. Pharmaceutical Research, 35(1), 10. View Source
• [4] Zhou, H., Yuan, Z., Chen, D., Wang, H., Shu, Y., Gao, J., Htoo, J. K., & Yu, B. (2021). Bioavailability of the DL-methionine and the calcium salt of DL-methionine hydroxy analog compared with L-methionine for nitrogen retention in starter pigs. Journal of Animal Science, 99(5), skab132. View Source